[2-(2-Benzoyl-4-bromoanilino)-2-oxoethyl]-diethylazanium

• IUPAC Name: [2-(2-benzoyl-4-bromoanilino)-2-oxoethyl]-diethylazanium
• InChI: InChI=1S/C19H21BrN2O2/c1-3-22(4-2)13-18(23)21-17-11-10-15(20)12-16(17)19(24)14-8-6-5-7-9-14/h5-12H,3-4,13H2,1-2H3,(H,21,23)/p+1
• InChI Key: WFQXEKCFOCOXBC-UHFFFAOYSA-O
• Canonical SMILES: CC[NH+](CC)CC(=O)NC1=C(C=C(C=C1)Br)C(=O)C2=CC=CC=C2
• Molecular Formula: C19H22BrN2O2+
• DSSTOX Substance ID: DTXSID00410185
• Molecular Weight: 390.3 g/mol
• CAS No.: 6743-09-5

Description

2-(2-Benzoyl-4-bromoanilino)-2-oxoethyl]-diethylazanium (DBBEDA) is an organic compound that has been used in a variety of scientific research applications. It is an anilinium salt with a unique structure and properties that make it a useful tool for studying a variety of biochemical and physiological processes. DBBEDA has been used in laboratory experiments to study the mechanisms of action of various drugs and to investigate the effects of environmental agents on biological systems.

Scientific Research Applications

Synthesis and Characterization

• The compound is used as an intermediate in the synthesis of anti-cancer drugs inhibiting thymidylate synthase, as demonstrated in the synthesis of bromomethyl-3,4-dihydro-2-methyl-4-oxoquinazoline (Cao Sheng-li, 2004).
• It plays a role in the solid-phase synthesis of complex fused heterocycles, which are essential in developing novel chemical compounds (J. Kočí & V. Krchňák, 2010).

Polymerization and Material Science

• The compound is used in radical polymerization, forming structures such as linear diester amides and high molecular poly-N-ethylmaleimides, which are significant in material science applications (T. Schulze, J. Letsch, & E. Klemm, 1996).
• Its derivatives, like benzofuran side group compounds, have been synthesized and characterized for their potential applications in novel polymer materials (M. Koca, A. Kurt, C. Kırılmış, & Y. Aydogdu, 2012).

Pharmaceutical and Medicinal Chemistry

• It contributes to the synthesis of novel prodrugs activated to cytotoxic alkylating agents, offering potential advancements in cancer treatment (C. Springer, P. Antoniw, K. Bagshawe, F. Searle, G. Bisset, M. Jarman, 1990).
• In antimicrobial studies, metal(II) complexes with derivatives of this compound have shown significant antibacterial activity, indicating its importance in developing new antibacterial agents (P. Desai & D. V. Parekh, 2021).

Corrosion Inhibition

• Derivatives of this compound, such as spirocyclopropane derivatives, have been studied for their efficacy in protecting mild steel in acidic environments, highlighting its potential as a corrosion inhibitor (M. Chafiq, A. Chaouiki, H. Lgaz, R. Salghi, K. Bhaskar, R. Marzouki, K. Bhat, I. Ali, Mohammad I. Khan, I. Chung, 2020).